Cas no 2098143-93-0 ((2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride)

• Product Name: (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride
• CAS No: 2098143-93-0
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 5726606
• PubChem ID: 122239885
• Update Time: 2025-10-19

(2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040813053
• 2-Cyclobutyl-2-fluoro-N-methylethan-1-amine hydrochloride
• (2-cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride
• starbld0034308
• 2-cyclobutyl-2-fluoro-N-methylethanamine;hydrochloride
• 2098143-93-0
• F2147-5901
• (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride

• Inchi： 1S/C7H14FN.ClH/c1-9-5-7(8)6-3-2-4-6;/h6-7,9H,2-5H2,1H3;1H
• InChI Key： KEXPTFQMDMTFSJ-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)C1CCC1

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride

Comprehensive Overview of (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride (CAS No. 2098143-93-0)

(2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride (CAS No. 2098143-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutyl and fluoroethyl functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride includes a cyclobutyl ring, a fluoroethyl group, and a methylamine moiety, which contribute to its distinct chemical properties. These features make it a versatile building block for designing novel compounds with enhanced pharmacological profiles. The presence of the fluorine atom is particularly noteworthy, as fluorine incorporation often improves metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated compounds like (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride has surged, driven by their applications in medicinal chemistry. Fluorine's ability to modulate electronic and steric properties makes it a key element in modern drug design. This compound is frequently explored in the context of central nervous system (CNS) therapeutics, where fluorinated analogs are known to enhance blood-brain barrier penetration.

The synthesis of (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride typically involves multi-step organic reactions, including cyclobutylation, fluorination, and amine hydrochloride formation. Advanced techniques such as asymmetric synthesis and catalysis are often employed to achieve high yields and enantiomeric purity. These methodologies align with the growing trend toward sustainable and efficient synthetic processes in the pharmaceutical industry.

From a commercial perspective, (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride is supplied by leading chemical manufacturers specializing in high-purity intermediates. Its market value is influenced by its role in the development of next-generation therapeutics, particularly in areas like neurodegenerative diseases and oncology. Researchers often seek this compound for its potential to improve drug efficacy and reduce side effects.

Safety and handling of (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain stability. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to verify its purity and structural integrity.

The future outlook for (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride is promising, with ongoing research exploring its utility in bioconjugation and prodrug design. As the pharmaceutical industry continues to prioritize innovation, this compound is expected to play a pivotal role in the discovery of new therapeutic agents. Its compatibility with green chemistry principles further enhances its appeal in sustainable drug development.

For researchers and manufacturers, sourcing high-quality (2-Cyclobutyl-2-fluoroethyl)(methyl)amine hydrochloride is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and technical data sheets (TDS) to ensure compliance with industry standards. As interest in fluorinated compounds grows, this intermediate is likely to remain a focal point in cutting-edge chemical and pharmaceutical research.